Cas no 51030-13-8 (Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-)

Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro- structure
51030-13-8 structure
Product Name:Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-
CAS No:51030-13-8
MF:C13H9N3O6S
MW:335.292061567307
CID:384628
PubChem ID:352620
Update Time:2025-04-19

Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-
    • NSC-527242
    • 51030-13-8
    • NSC527242
    • DTXSID70326360
    • 2-[(4-Methylphenyl)sulfanyl]-1,3,5-trinitrobenzene
    • Inchi: 1S/C13H9N3O6S/c1-8-2-4-10(5-3-8)23-13-11(15(19)20)6-9(14(17)18)7-12(13)16(21)22/h2-7H,1H3
    • InChI Key: WZGRPOBHHWBCPF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 335.02127
  • Monoisotopic Mass: 335.02120619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • PSA: 129.42
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